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Compound of Interest

Compound Name: Dimethisoquin

Cat. No.: B184758

Audience: Researchers, scientists, and drug development professionals.

Introduction Dimethisoquin hydrochloride, also known as Quinisocaine hydrochloride, is a
potent topical anesthetic.[1][2] Its primary mechanism of action involves the blockage of
voltage-gated sodium channels, which are critical for the initiation and propagation of action
potentials in neurons.[1][3][4] By reversibly binding to these channels, Dimethisoquin
hydrochloride inhibits nerve depolarization, thereby producing a local anesthetic effect.[5] For in
vitro and in vivo research, the preparation of accurate and stable stock solutions is paramount
for obtaining reproducible experimental results. Due to its limited agueous solubility,
Dimethisoquin hydrochloride is commonly dissolved in organic solvents like Dimethyl
Sulfoxide (DMSO).

This document provides a detailed protocol for the preparation, storage, and application of a
Dimethisoquin hydrochloride stock solution in DMSO.

Compound Data and Storage

All pertinent quantitative data for Dimethisoquin hydrochloride is summarized in the tables
below for easy reference.

Table 1: Chemical Properties of Dimethisoquin Hydrochloride
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Property Value
Quinisocaine hydrochloride,
Synonyms . . .
Dimethisoquin HCI[1][2][6]
CAS Number 2773-92-4[1][2]
Molecular Formula C17H25CIN20[1][2][3]
Molecular Weight 308.85 g/mol [2][6]

| Appearance | Solid powder[2] |

Table 2: Solubility and Recommended Storage Conditions

Solvent/Condit . Storage ]
Form . Solubility Duration
ion Temperature
Short-term
Solid Powder Dry, dark - 0 to 4°C (days to
weeks)[2]
Long-term
-20°C (months to
years)[2]
) Anhydrous Short-term (days
Stock Solution Soluble* 0to 4°C
DMSO to weeks)[2][7]
Long-term
-20°C

(months)[2][7]

| |]]-80°C | Very long-term (months to years)[8] |

*Note: While specific quantitative solubility data in 100% DMSO is not readily published, the
compound is listed as soluble.[2][7] Some sources indicate slight heating may be required for
complete dissolution.[7] It is recommended to empirically determine the maximum desired
concentration for your specific application, though concentrations of 5-20 mM are typical for
similar research compounds.
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Experimental Protocol: Preparation of a 10 mM
Stock Solution

Objective: To prepare a 10 mM stock solution of Dimethisoquin hydrochloride in anhydrous
DMSO suitable for use in biological assays.

Materials:

o Dimethisoquin hydrochloride powder (CAS 2773-92-4)

e Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSQO)

¢ Analytical balance

 Sterile microcentrifuge tubes or amber glass vials with screw caps

o Calibrated micropipettes

» \Vortex mixer

o (Optional) Water bath or sonicator

e (Optional) 0.22 um syringe filter compatible with DMSO

Safety Precautions:

» Dimethisoquin hydrochloride is harmful if swallowed, in contact with skin, or if inhaled.[3]
¢ Always consult the Safety Data Sheet (SDS) before handling the compound.

o Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety glasses,
and chemical-resistant gloves.

o Perform all weighing and solution preparation steps in a well-ventilated area or a chemical
fume hood.

Procedure:
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Calculation: Determine the mass of Dimethisoquin hydrochloride required to prepare the
desired volume and concentration of the stock solution.

o Formula: Mass (mg) = [Desired Concentration (mM)] x [Volume (mL)] x [Molecular Weight
(g/mol )]

o Example for 1 mL of a 10 mM stock solution: Mass (mg) = 10 mM x 1 mL x 308.85 g/mol =
3.089 mg

Weighing: Accurately weigh the calculated amount of Dimethisoquin hydrochloride powder
using an analytical balance and carefully transfer it into a sterile microcentrifuge tube or vial.

Dissolution: a. Add the calculated volume of anhydrous DMSO (e.g., 1 mL) to the vial
containing the powder. b. Tightly cap the vial and vortex vigorously for 1-2 minutes until the
solid is completely dissolved. c. Visually inspect the solution against a light source to ensure
no particulates are present. If undissolved particles remain, sonicate the vial for 5-10 minutes
or gently warm it in a water bath (37°C) until the solution is clear.[7]

Sterilization (Optional): For cell culture applications requiring strict sterility, the stock solution
can be passed through a 0.22 um DMSO-compatible syringe filter into a new sterile vial.

Aliquoting and Storage: a. To avoid repeated freeze-thaw cycles, which can degrade the
compound, aliquot the stock solution into smaller, single-use volumes (e.g., 20 pL or 50 pL)
in sterile microcentrifuge tubes. b. Clearly label each aliquot with the compound name,
concentration (10 mM), solvent (DMSO), and preparation date. c. Store the aliquots at -20°C
or -80°C for long-term storage.[2][8]

Application Example: Dilution for Cell-Based Assays

To treat cells in culture, the concentrated DMSO stock solution must be diluted in an aqueous
culture medium. It is critical to ensure the final concentration of DMSO in the culture well is
non-toxic to the cells, typically kept at or below 0.5%.[8]

Procedure:

e Thaw a single-use aliquot of the 10 mM Dimethisoquin hydrochloride stock solution at room
temperature.
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» Perform serial dilutions of the stock solution in fresh, pre-warmed cell culture medium to
achieve the desired final concentration. It is best practice to add the DMSO-based solution to
the medium and mix immediately to prevent precipitation.[6]

o Example for a 10 uM final concentration:
o This represents a 1:1000 dilution from the 10 mM stock.

o Add 1 pL of the 10 mM stock solution to 999 pL of cell culture medium. The final DMSO
concentration will be 0.1%.

» Vehicle Control: Always prepare a vehicle control by adding the same final concentration of
DMSO (without the compound) to the cell culture medium. This allows for the differentiation
of the compound's effects from any effects of the solvent itself.

Mechanism of Action and Workflow Diagrams

Signaling Pathway

Dimethisoquin hydrochloride functions as a local anesthetic by blocking the influx of sodium
ions (Na*) through voltage-gated sodium channels in the neuronal cell membrane. This action
prevents the depolarization required to generate and propagate an action potential, thereby
inhibiting pain signaling.[5][9]
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Mechanism of Dimethisoquin hydrochloride on voltage-gated sodium channels.
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Experimental Workflow

The following diagram illustrates the logical flow for preparing a working solution of
Dimethisoquin hydrochloride from the powdered compound.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b184758?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184758?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

1. Calculate Required Mass
(e.g., for 10 mM Stock)

l

(2. Weigh Dimethisoquin HCI Powderj

3. Add Anhydrous DMSO

4. Vortex / Sonicate to Dissolve Completely

5. Concentrated Stock Solution (10 mM)

\
\
1
1
. |
f 6. (Optional) Sterile Filter !
|

[ e
| with 0.22 jm DMSO-compatible fitter | ot fitering
~ 1

e e e e S S e e =

7. Aliquot into Single-Use Vials

8. Store at -20°C (Long-Term)

G. Thaw One Aliquot for Experimena

10. Dilute in Aqueous Medium
(e.g., Cell Culture Medium)

11. Final Working Solution
(e.g., 10 uM with 0.1% DMSO)

Click to download full resolution via product page

Workflow for preparing Dimethisoquin hydrochloride working solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
Dimethisoquin Hydrochloride Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b184758#preparing-dimethisoquin-
hydrochloride-stock-solution-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b184758?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Dissolution_of_Stearyldiethanolamine_in_DMSO_and_Ethanol.pdf
https://www.researchgate.net/post/How-to-calculate-the-final-concentration-of-DMSO-in-experiments-of-cell-treatment
https://pubchem.ncbi.nlm.nih.gov/compound/9883104
https://pubchem.ncbi.nlm.nih.gov/compound/9883104
https://academic.oup.com/bja/article/89/1/52/256293
https://emedicine.medscape.com/article/873879-overview
https://www.benchchem.com/pdf/Protocol_for_Dissolving_Thymoquinone_in_DMSO_for_Cell_Culture_Applications.pdf
https://www.medkoo.com/products/42801
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://journals.physiology.org/doi/abs/10.1152/physrev.00052.2017
https://www.benchchem.com/product/b184758#preparing-dimethisoquin-hydrochloride-stock-solution-in-dmso
https://www.benchchem.com/product/b184758#preparing-dimethisoquin-hydrochloride-stock-solution-in-dmso
https://www.benchchem.com/product/b184758#preparing-dimethisoquin-hydrochloride-stock-solution-in-dmso
https://www.benchchem.com/product/b184758#preparing-dimethisoquin-hydrochloride-stock-solution-in-dmso
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b184758?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184758?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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